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Compound of Interest

Compound Name: Rosiptor

Cat. No.: B610560

Disclaimer: Rosiptor (also known as AQX-1125) is an investigational drug candidate for which
a specific Safety Data Sheet (SDS) is not publicly available. The following guidance is based
on general best practices for handling potent, biologically active small molecules in a research
setting and should be supplemented by a thorough risk assessment conducted by the user's
institution.

Rosiptor is a selective activator of the SH2 domain-containing inositol 5'-phosphatase 1
(SHIP1), a key regulator in the PI3K signaling pathway. As a potent modulator of a critical
cellular pathway, Rosiptor should be handled with care to avoid potential biological effects
from accidental exposure. Development of Rosiptor was halted after Phase 3 clinical trials for
interstitial cystitis/bladder pain syndrome did not meet their primary endpoint.[1][2]

Risk Assessment and Hierarchy of Controls

Given the lack of specific toxicity data, a conservative approach is warranted. Rosiptor should
be treated as a potentially hazardous compound. The hierarchy of controls should be applied to
minimize exposure:

e Engineering Controls: The primary method for controlling exposure should be the use of
certified engineering controls.

o Administrative Controls: These are procedural controls to further reduce the risk of exposure.
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o Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in
conjunction with engineering and administrative controls.

Engineering Controls:

e Chemical Fume Hood: All manipulations of solid Rosiptor (e.g., weighing, preparing stock
solutions) that could generate dust should be performed in a certified chemical fume hood.

» Biological Safety Cabinet (BSC): For cell-based assays involving Rosiptor, a Class || BSC
may be appropriate to protect both the user and the cell culture from contamination.

Administrative Controls:

Designated Work Area: Establish a designated area for handling Rosiptor.

o Standard Operating Procedures (SOPs): Develop and follow SOPs for the safe handling and
disposal of Rosiptor.

o Training: Ensure all personnel handling Rosiptor are trained on its potential hazards and the
required safety procedures.

o Restricted Access: Limit access to areas where Rosiptor is handled and stored.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for various laboratory operations
involving Rosiptor.
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BENGHE

Operation

Eye/Face
Protection

Hand Protection

Body Protection

Respiratory
Protection

Receiving and

Unpacking

Safety glasses

with side shields

Single pair of

nitrile gloves

Laboratory coat

Not generally

required

Weighing of
Solid Compound

Safety goggles

Double-gloving

with nitrile gloves

Disposable gown
over laboratory

coat

N95 respirator

recommended

Preparation of
Stock Solutions

Safety goggles
and face shield

Double-gloving

with nitrile gloves

Disposable gown
over laboratory
coat

Not required if
performed in a

fume hood

Cell Culture and

In Vitro Assays

Safety glasses

with side shields

Single pair of

nitrile gloves

Laboratory coat

Not required if
performed in a
BSC

Spill Cleanup

Safety goggles
and face shield

Double-gloving

with nitrile gloves

Disposable gown

or coveralls

N95 respirator or

higher

Waste Disposal

Safety glasses

with side shields

Single pair of

nitrile gloves

Laboratory coat

Not generally

required

Experimental Protocol: Preparation of a Rosiptor
Stock Solution

This protocol outlines the steps for safely preparing a stock solution from powdered Rosiptor.

e Preparation:

o Don the appropriate PPE as outlined in the table above (safety goggles, double nitrile

gloves, disposable gown over a lab coat).

o Set up a designated workspace within a certified chemical fume hood.

o Assemble all necessary equipment (e.g., analytical balance, weigh paper, spatula, vials,

solvent, vortex mixer).
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e Weighing:

o Carefully weigh the desired amount of Rosiptor powder onto weigh paper using a tared
analytical balance inside the fume hood.

o Avoid generating dust. Use gentle movements with the spatula.

e Solubilization:

o

Carefully transfer the weighed powder into an appropriate vial.

Add the desired volume of solvent to the vial.

[e]

o

Securely cap the vial.

[¢]

Mix the solution by vortexing until the solid is completely dissolved.
e Labeling and Storage:

o Clearly label the vial with the compound name, concentration, solvent, date, and your
initials.

o Store the stock solution under the recommended conditions.
e Decontamination and Cleanup:
o Wipe down the work surface inside the fume hood with an appropriate cleaning agent.

o Dispose of all contaminated materials (weigh paper, gloves, disposable gown) in the
designated hazardous waste container.

o Remove PPE and wash hands thoroughly.

Disposal Plan

All Rosiptor waste must be disposed of as hazardous chemical waste in accordance with
institutional and local regulations.[3][4][5]

e Solid Waste:
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o Contaminated consumables (e.g., gloves, weigh paper, pipette tips, disposable gowns)
should be collected in a clearly labeled, sealed hazardous waste bag or container.

o Unused or expired solid Rosiptor should be disposed of in its original container or a
securely sealed vial, placed within the solid hazardous waste container.

e Liquid Waste:

o Agueous solutions containing Rosiptor should be collected in a designated, labeled
hazardous liquid waste container.

o Avoid mixing with incompatible waste streams.
e Sharps Waste:

o Needles, syringes, or other sharps contaminated with Rosiptor should be disposed of in a
designated sharps container for hazardous chemical waste.

Visualizations

The following diagrams illustrate the workflow for safely handling Rosiptor and the decision-
making process for PPE selection.
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Safe Handling Workflow for Rosiptor

Preparation

( )
l

( )
l

)

Handling (in Fume Hood/BSC)

)

Post-Handling \\@ite Management
Y
Gecontaminate Work Area

Doff PPE

Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of Rosiptor.
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PPE Selection Decision Tree for Rosiptor

Handling Liquid

Handling Solid Powder? Risk of Splash?

Yes No

Standard Lab PPE:

No (Not Recommended) Working in Fume Hood? Yes - slhglle CEvEs
- Safety Glasses

- Lab Coat

High-Level PPE:

Medium-Level PPE:
- Double Gloves
- Goggles
- Disposable Gown

- Double Gloves
- Goggles & Face Shield
- Disposable Gown
- N95 Respirator

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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